Cas no 1443343-87-0 (1-(4-Fluoro-3-(isopentyloxy)phenyl)ethanone)

• Product Name: 1-(4-Fluoro-3-(isopentyloxy)phenyl)ethanone
• CAS No: 1443343-87-0
• MF: C₁₃H₁₇FO₂
• MW: 224.271287679672
• CID: 5696232
• PubChem ID: 91656670
• Update Time: 2025-07-18

1-(4-Fluoro-3-(isopentyloxy)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 4'-Fluoro-3'-iso-pentoxyacetophenone
• 1-(4-Fluoro-3-(isopentyloxy)phenyl)ethanone
• 1443343-87-0
• 4-Fluoro-3-iso-pentoxyacetophenone
• Ethanone, 1-[4-fluoro-3-(3-methylbutoxy)phenyl]-

• MDL： MFCD18426760
• Inchi： 1S/C13H17FO2/c1-9(2)6-7-16-13-8-11(10(3)15)4-5-12(13)14/h4-5,8-9H,6-7H2,1-3H3
• InChI Key： NXPACXGPHDEETN-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(C)=O)C=C1OCCC(C)C

Computed Properties

• Exact Mass: 224.12125794g/mol
• Monoisotopic Mass: 224.12125794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.040±0.06 g/cm3(Predicted)
• Boiling Point: 306.5±22.0 °C(Predicted)

Additional information on 1-(4-Fluoro-3-(isopentyloxy)phenyl)ethanone

Recent Advances in the Study of 1-(4-Fluoro-3-(isopentyloxy)phenyl)ethanone (CAS: 1443343-87-0)

1-(4-Fluoro-3-(isopentyloxy)phenyl)ethanone (CAS: 1443343-87-0) is a fluorinated aromatic ketone derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating biological pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic applications, and biological activities.

The compound's unique structural features, including the fluorine substituent and the isopentyloxy side chain, contribute to its reactivity and potential pharmacological effects. Recent synthetic methodologies have focused on optimizing the yield and purity of 1-(4-Fluoro-3-(isopentyloxy)phenyl)ethanone, with advancements in catalytic processes and green chemistry approaches. These developments are critical for scaling up production and ensuring reproducibility in industrial and academic settings.

In terms of biological activity, preliminary studies suggest that 1-(4-Fluoro-3-(isopentyloxy)phenyl)ethanone may exhibit anti-inflammatory and antimicrobial properties. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). Additionally, its antimicrobial efficacy against Gram-positive bacteria has been reported, making it a candidate for further investigation in drug development. However, detailed mechanistic studies and in vivo evaluations are still needed to fully elucidate its therapeutic potential.

Recent publications have also explored the compound's role in medicinal chemistry, particularly as a building block for more complex molecules. For instance, it has been used in the synthesis of novel heterocyclic compounds with potential anticancer activity. The ability to functionalize the ketone group and the aromatic ring opens up possibilities for creating diverse libraries of derivatives, which can be screened for various biological activities.

Despite these promising findings, challenges remain in the development of 1-(4-Fluoro-3-(isopentyloxy)phenyl)ethanone-based therapeutics. Issues such as solubility, bioavailability, and metabolic stability need to be addressed to translate laboratory findings into clinical applications. Future research directions may include structure-activity relationship (SAR) studies to optimize its pharmacological profile and the development of targeted delivery systems to enhance its efficacy.

In conclusion, 1-(4-Fluoro-3-(isopentyloxy)phenyl)ethanone represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its synthetic accessibility and potential biological activities make it a valuable subject for ongoing and future studies. Continued interdisciplinary collaboration between chemists, biologists, and pharmacologists will be essential to unlock its full potential and pave the way for novel therapeutic agents.